Cas no 155632-41-0 (3,4-Dimethylthiophene-2,5-dicarbonitrile)

• Product Name: 3,4-Dimethylthiophene-2,5-dicarbonitrile
• CAS No: 155632-41-0
• MF: C₈H₆N₂S
• MW: 162.211639881134
• MDL: MFCD00041438
• CID: 91957
• PubChem ID: 2804608
• Update Time: 2025-04-18

3,4-Dimethylthiophene-2,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethylthiophene-2,5-dicarbonitrile
• 2,5-Dicyano-3,4-dimethylthiophene
• HMS1662E13
• 3,4-Dimethylthiophene-2,5-dicarbonitrile, 98+%
• 155632-41-0
• dimethylthiophene-2,5-dicarbonitrile
• AKOS015993757
• 3,4-dimethyl-2,5-thiophenedicarbonitrile
• 9J-042
• KJJOQVQJRGSFGU-UHFFFAOYSA-N
• MFCD00041438
• FT-0614388
• DTXSID80384431
• SCHEMBL2812689
• 3,4-Dimethylthiophene-2,5-dicarbonitrile,98%

• MDL： MFCD00041438
• Inchi： 1S/C8H6N2S/c1-5-6(2)8(4-10)11-7(5)3-9/h1-2H3
• InChI Key： KJJOQVQJRGSFGU-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C)C(C)=C1C#N
• BRN： 6799021

Computed Properties

• Exact Mass: 162.02500
• Monoisotopic Mass: 162.025169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 75.8

Experimental Properties

• Color/Form: Light brown powder
• Density: 1.22
• Melting Point: 122-124°C
• Boiling Point: 305.5 °C at 760 mmHg
• Flash Point: 138.6 °C
• Refractive Index: 1.568
• PSA: 75.82000
• LogP: 2.10826
• Solubility: Not determined

3,4-Dimethylthiophene-2,5-dicarbonitrile Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S22-S36/37
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1